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Compound of Interest

Compound Name: POLYESTER

Cat. No.: B1180765 Get Quote

Polyester has become a dominant material in the sportswear industry, lauded for its durability,

moisture-wicking capabilities, and versatility. This guide provides an objective comparison of

polyester's performance against other common sportswear materials—cotton, nylon, and wool

—supported by experimental data and detailed methodologies for key performance indicators.

Comparative Performance Data
The following tables summarize the quantitative performance of polyester in comparison to

cotton, nylon, and wool across several key sportswear-centric properties.

Table 1: Moisture Management Properties
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Property Polyester Cotton Nylon Wool
Test
Method

Moisture

Wicking Rate

(Vertical,

cm/min)

High Low Moderate Moderate AATCC 197

Water Vapor

Transmission

Rate

(g/m²/day)

10,000 -

20,000+[1]
Low Moderate High ASTM E96

Overall

Moisture

Management

Capacity

(OMMC)

Excellent[2] Poor Good Good AATCC 195

Table 2: Durability Properties
Property Polyester Cotton Nylon Wool

Test
Method

Abrasion

Resistance

(Martindale,

cycles to

failure)

~3,500[3] ~2,500[3] ~4,500[3] ~1,000[3] ISO 12947-2

Tensile

Strength

(Grab Test,

N)

High Moderate Very High Low ASTM D5034

Table 3: Thermal Comfort Properties
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Property Polyester Cotton Nylon Wool
Test
Method

Thermal

Resistance

(m²K/W)

Low[4] Low Low High ASTM F1868

Table 4: UV Protection Properties
Property Polyester Cotton Nylon Wool

Test
Method

Ultraviolet

Protection

Factor (UPF)

15-50+ 5-10 15-50 40-50+[5] AATCC 183

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.

Moisture Wicking Rate: AATCC 197 - Vertical Wicking of
Textiles
This test method evaluates the ability of a fabric to transport liquid vertically.

Methodology:

Specimen Preparation: Fabric specimens are cut into strips of a specified dimension.

Conditioning: The specimens are conditioned in a standard atmosphere (21 ± 2°C and 65 ±

5% RH).

Procedure:

A strip of the fabric is suspended vertically with its lower end dipped into a reservoir of

distilled water.
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The height the water travels up the fabric strip is measured at specified time intervals

(e.g., 1, 5, and 10 minutes).[6]

Results: The wicking rate is reported in centimeters per minute (cm/min).

Preparation

Procedure

Results

Cut fabric specimen to specified dimensions

Condition specimen in standard atmosphere

Suspend fabric strip vertically

Lower end of strip contacts distilled water

Start timer

Measure vertical distance of water travel at intervals

Calculate wicking rate (cm/min)
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Click to download full resolution via product page

AATCC 197 Vertical Wicking Test Workflow

Breathability: ASTM E96 - Water Vapor Transmission of
Materials
This test method measures the water vapor transmission rate (WVTR) of a fabric, indicating its

breathability.

Methodology:

Specimen Preparation: A circular specimen is cut from the fabric.

Apparatus: A test dish containing either a desiccant (dry cup method) or distilled water (wet

cup method) is used.

Procedure:

The fabric specimen is sealed over the mouth of the test dish.

The initial weight of the assembly is recorded.

The assembly is placed in a controlled atmosphere chamber with a specified temperature

and humidity.

The assembly is reweighed at regular intervals.

Results: The change in weight over time is used to calculate the WVTR in grams per square

meter per 24 hours (g/m²/day).[7][8]
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Preparation

Procedure

Results

Cut circular fabric specimen

Prepare test dish with desiccant or water

Seal specimen over test dish

Record initial weight of assembly

Place assembly in controlled chamber

Reweigh assembly at regular intervals

Calculate WVTR (g/m²/day)

Click to download full resolution via product page

ASTM E96 Water Vapor Transmission Test Workflow

Durability: ISO 12947-2 - Martindale Abrasion Resistance
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This test determines the abrasion resistance of fabrics.

Methodology:

Specimen Preparation: Circular specimens are cut from the fabric and conditioned.

Apparatus: A Martindale abrasion tester is used, which rubs the specimen against a standard

abradant fabric in a Lissajous figure motion.

Procedure:

The specimen is mounted in a holder.

A specified pressure is applied.

The machine is run for a set number of cycles.

The specimen is examined for signs of wear, such as yarn breakage or holes, at regular

intervals.

Results: The abrasion resistance is reported as the number of cycles until a specified

endpoint (e.g., two-thread failure) is reached.
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Preparation

Procedure

Results

Cut circular fabric specimens

Condition specimens

Mount specimen in Martindale tester

Apply specified pressure

Run machine for set cycles

Examine specimen for wear at intervals

Record number of cycles to failure
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ISO 12947-2 Martindale Abrasion Test Workflow

Durability: ASTM D5034 - Grab Test for Tensile Strength
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This test measures the breaking strength and elongation of a fabric.

Methodology:

Specimen Preparation: Fabric specimens are cut to a specified width.

Apparatus: A constant-rate-of-extension (CRE) tensile testing machine is used.

Procedure:

The specimen is mounted centrally in the clamps of the testing machine.[9]

A force is applied to the specimen until it breaks.[10]

Results: The breaking force is recorded in Newtons (N) or pounds-force (lbf).[10]

Preparation

Procedure

Results

Cut fabric specimen to specified width

Mount specimen in tensile testing machine clamps

Apply force until the specimen breaks

Record breaking force (N)

Click to download full resolution via product page
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ASTM D5034 Grab Test Workflow

UV Protection: AATCC 183 - Transmittance or Blocking
of Erythemally Weighted Ultraviolet Radiation through
Fabric
This method determines the UV radiation blocked or transmitted by a fabric.

Methodology:

Specimen Preparation: Fabric specimens are prepared for testing in either a dry or wet state.

Apparatus: A spectrophotometer or spectroradiometer is used.

Procedure:

The transmission of UV radiation through the specimen is measured at known wavelength

intervals.

The Ultraviolet Protection Factor (UPF) is calculated by comparing the erythemally

weighted UV radiation irradiance with and without the specimen.

Results: The UPF value is reported.
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Preparation

Procedure

Results

Prepare fabric specimen (dry or wet)

Measure UV radiation transmission through specimen

Compare with measurement without specimen

Calculate Ultraviolet Protection Factor (UPF)
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AATCC 183 UV Protection Test Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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